Cas no 29771-87-7 (diethyl 2,2'-sulfonyldiacetate)

• Product Name: diethyl 2,2'-sulfonyldiacetate
• CAS No: 29771-87-7
• MF: C₈H₁₄O₆S
• MW: 238.258162021637
• CID: 1439364
• PubChem ID: 13011574
• Update Time: 2025-04-20

diethyl 2,2'-sulfonyldiacetate Chemical and Physical Properties

Names and Identifiers

• diethyl 2,2'-sulfonyldiacetate
• acetic acid, 2,2'-sulfonylbis-, diethyl ester
• LogP
• ethyl 2-(2-ethoxy-2-oxoethyl)sulfonylacetate
• diethyl 2,2'-sulphonyldiacetate
• sulfonyldiacetic acid, diethyl ester
• DTXSID40515067
• 29771-87-7
• SCHEMBL8413025

• Inchi： 1S/C8H14O6S/c1-3-13-7(9)5-15(11,12)6-8(10)14-4-2/h3-6H2,1-2H3
• InChI Key： ULJOCFYBBDRWIL-UHFFFAOYSA-N
• SMILES： S(CC(=O)OCC)(CC(=O)OCC)(=O)=O

Computed Properties

• Exact Mass: 238.05112
• Monoisotopic Mass: 238.05110934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 95.1Ų

Experimental Properties

• Density: 1.263
• Boiling Point: 387°C at 760 mmHg
• Flash Point: 187.8°C
• Refractive Index: 1.459
• PSA: 86.74